Cas no 1072-86-2 ((1R,2R)-cyclohexane-1,2-diol)

• Product Name: (1R,2R)-cyclohexane-1,2-diol
• CAS No: 1072-86-2
• Molecular Formula: C₆H₁₂O₂
• Molecular Weight: 116.158282279968
• MDL: MFCD00066430
• CID: 137152
• PubChem ID: 92886

(1R,2R)-cyclohexane-1,2-diol Properties

Names and Identifiers

• 1,2-Cyclohexanediol,(1R,2R)-
• (1R,2R)-TRANS-1,2-CYCLOHEXANEDIOL
• 1R,2R-cyclohexanediol
• (1R,2R)-1,2-Cyclohexanediol-
• (R,R)-(-)-1,2-CYCLOHEXANEDIOL
• (1R)-TRANS-1,2-CYCLOHEXANEDIOL
• [1R,2R,(-)]-1,2-Cyclohexanediol
• (1R,2R)-(-)-TRANS-1,2-CYCLOHEXANEDIOLFLU KABRAND CH
• (1R,2R)-trans-1,2-Cyclohexanediol,98%
• (1R,2R)-TRANS-1,2-CYCLOHEXANEDIOL 98%
• (1R,2R)-TRANS-1,2-CYCLOHEXANEDIOL, 99% ( 99% EE/GLC)
• (1R,2R)-cyclohexane-1,2-diol
• EN300-249989
• J36.939J
• 1460-57-7
• EN300-250490
• rac-(1R,2R)-cyclohexane-1,2-diol
• Z2240998867
• AKOS015855400
• NS00024768
• AM9724
• (1R,2R)-trans-1,2-Cyclohexanediol, puriss., >=99.0% (sum of enantiomers, GC)
• CS-W011230
• trans-1,2-Dihydroxycyclohexane
• 8W5CKZ32GP
• BDBM36071
• 1,2-Cyclohexanediol, trans-
• 1,2-trans-Cyclohexanediol
• rel-(1R,2R)-cyclohexane-1,2-diol
• AKOS004909647
• (1R,2R)-trans-1,2-Cyclohexanediol, 99%
• NSC-34836
• UNII-8W5CKZ32GP
• (R,R)-trans-1,2-Cyclohexanediol
• (-)-trans-(1R,2R)-1,2-Dihydroxycyclohexane
• DTXSID7075347
• J237.203G
• CHEBI:16931
• C03739
• NSC-150568
• (1r,2r)-1,2-cyclohexanediol
• (+/-)-trans-1,2-cyclohexanediol
• NSC 34836
• 1072-86-2
• trans-1,2-cyclohexandiol
• W-108130
• R,R-1,2-cyclohexanediol
• trans-Cyclohexane-1,2-diol
• 1,2-Cyclohexanediol, (1R,2R)-rel-
• trans-1,2-Cyclohexanediol, 98%
• 1beta,2alpha-Cyclohexanediol
• InChI=1/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2/t5-,6-/m1/s
• DS-2782
• MFCD00066430
• PFURGBBHAOXLIO-PHDIDXHHSA-N
• 1.BETA.,2.ALPHA.-CYCLOHEXANEDIOL
• O12154
• 1,2-Cyclohexanediol, (1R-trans)-
• J-001751
• UNII-89G7G95Z1Y
• EINECS 215-956-6
• HY-W010514
• 89G7G95Z1Y
• trans-1,2-Cyclohexanediol
• 1,2-Cyclohexanediol, (1R,2R)-
• 1,2-Cyclohexanediol, (1R,2R)-(-)-
• SCHEMBL379845
• Q27102137
• trans-2-Hydroxycyclohexanol
• AI3-06458
• PS-6065
• rac-trans-1,2-cyclohexanediol
• ( inverted exclamation markA)-trans-1,2-Cyclohexanediol
• (1R,2R)-trans-1,2-Cyclohexanediol

• MDL： MFCD00066430
• InChIKey： PFURGBBHAOXLIO-PHDIDXHHSA-N
• Inchi： 1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2/t5-,6-/m1/s1
• SMILES： O[C@@H]1CCCC[C@H]1O

Computed Properties

• Exact Mass: 116.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.084
• Heavy Atom Count: 8
• Complexity: 62.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 0.28220
• PSA: 40.46000
• Refractive Index: 1.4270 (estimate)
• Boiling Point: 177.22°C (rough estimate)
• Melting Point: 107-109 °C(lit.)
• Flash Point: 134 °C
• Color/Form: White or off white crystals
• Solubility: Not determined
• Density: 0.9958 (rough estimate)